Cas no 2229504-99-6 (O-{1-(2,6-difluoro-3-nitrophenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2,6-difluoro-3-nitrophenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229504-99-6
• MF: C₁₀H₁₀F₂N₂O₃
• MW: 244.194809436798
• CID: 6503043
• PubChem ID: 165627390
• Update Time: 2025-05-21

O-{1-(2,6-difluoro-3-nitrophenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2,6-difluoro-3-nitrophenyl)cyclopropylmethyl}hydroxylamine
• O-{[1-(2,6-difluoro-3-nitrophenyl)cyclopropyl]methyl}hydroxylamine
• EN300-1795172
• 2229504-99-6

• Inchi： 1S/C10H10F2N2O3/c11-6-1-2-7(14(15)16)9(12)8(6)10(3-4-10)5-17-13/h1-2H,3-5,13H2
• InChI Key： MXFGDGIKGBWZJV-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1(CON)CC1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.06594851g/mol
• Monoisotopic Mass: 244.06594851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.1Ų

Additional information on O-{1-(2,6-difluoro-3-nitrophenyl)cyclopropylmethyl}hydroxylamine

Research Briefing on O-{1-(2,6-difluoro-3-nitrophenyl)cyclopropylmethyl}hydroxylamine (CAS: 2229504-99-6)

O-{1-(2,6-difluoro-3-nitrophenyl)cyclopropylmethyl}hydroxylamine (CAS: 2229504-99-6) is a novel chemical entity that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound features a unique cyclopropylmethyl-hydroxylamine moiety attached to a 2,6-difluoro-3-nitrophenyl scaffold, which suggests potential applications in targeted drug design and enzyme inhibition. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its potential as a pharmacophore in drug discovery programs.

Recent literature indicates that this compound has been investigated for its ability to serve as a versatile building block in the synthesis of enzyme inhibitors, particularly those targeting nitrile hydratases and other metalloenzymes. The presence of both the hydroxylamine group and the electron-withdrawing nitro and fluoro substituents on the aromatic ring makes it a promising candidate for developing selective enzyme inhibitors. Computational docking studies published in 2023 suggest favorable binding interactions with several enzyme active sites, though experimental validation is still ongoing.

In pharmaceutical development, researchers have utilized 2229504-99-6 as a precursor for novel antibacterial agents. A 2024 study demonstrated its incorporation into a series of compounds showing activity against Gram-positive pathogens, with MIC values in the low micromolar range. The cyclopropyl group appears to confer metabolic stability while the hydroxylamine functionality enables covalent modification of biological targets, a strategy increasingly employed in targeted covalent inhibitor design.

The compound's safety profile and pharmacokinetic properties are currently under investigation. Preliminary ADMET studies indicate moderate solubility in aqueous buffers and reasonable metabolic stability in liver microsome assays. However, researchers note that the nitro group may present potential toxicity concerns that require further evaluation through comprehensive toxicological studies. Current synthetic routes to this compound typically involve multi-step procedures starting from commercially available 2,6-difluoro-3-nitrobenzaldehyde, with overall yields ranging from 15-25% in optimized processes.

Future research directions for this compound include exploration of its utility in PROTAC (proteolysis targeting chimera) design, where the hydroxylamine group could serve as a linker for E3 ligase recruitment. Additionally, several research groups are investigating its potential as a warhead in covalent inhibitor development for challenging targets such as KRAS mutants. The unique combination of structural features in 2229504-99-6 continues to make it an interesting subject for medicinal chemistry optimization programs.